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Compound of Interest

Compound Name: DA-023

Cat. No.: B12379790

Get Quote

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount, extending beyond the bench to the proper disposal of chemical

compounds. This document provides essential, immediate safety and logistical information for

the operational and disposal plans of DA-023, a potent Trk kinase inhibitor. Following these

procedural, step-by-step guidelines is critical for ensuring a safe laboratory environment and

regulatory compliance.

While a comprehensive Safety Data Sheet (SDS) for DA-023 is not readily available, the

compound is identified as AZ-23 with CAS number 915720-21-7.[1][2][3] The following

procedures are based on best practices for the disposal of similar potent chemical compounds

and should be implemented in consultation with your institution's Environmental Health and

Safety (EHS) department.

Summary of Known Properties for DA-023 (AZ-23)
All quantitative data for DA-023 (AZ-23) has been summarized in the table below for easy

reference and comparison. Handle this compound with care, assuming it possesses hazardous

properties.
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Property Value

CAS Number 915720-21-7

Molecular Formula C₂₀H₂₂ClFN₆O

Molecular Weight 391.83 g/mol

Biological Activity Potent and selective Trk kinase inhibitor

Physical State Solid (likely a powder)

Solubility Soluble in DMSO

Experimental Protocol: Step-by-Step Disposal
Procedures
The disposal of investigational compounds like DA-023 must follow strict protocols to ensure

personnel safety and environmental protection.

1. Waste Characterization and Segregation:

Do not mix DA-023 waste with general laboratory trash or other waste streams.[1]

Segregate waste into the following categories:

Solid Waste: Contaminated personal protective equipment (PPE) such as gloves and lab

coats, disposable labware (e.g., pipette tips, tubes), and any solid DA-023.

Liquid Waste: Solutions containing DA-023, including unused experimental solutions and

solvent rinses from contaminated glassware. It is best practice to keep chlorinated and

non-chlorinated solvent waste separate.[1]

Sharps Waste: Needles, syringes, scalpels, and any other contaminated sharp objects.

2. Containerization and Labeling:

Solid Waste: Use a designated, leak-proof container with a secure lid. The container should

be clearly labeled as "Hazardous Waste."
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Liquid Waste: Use a compatible, shatter-resistant container (e.g., plastic-coated glass or

high-density polyethylene). The container must be securely capped to prevent leaks or

evaporation.

Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste"

and list all chemical constituents, including "DA-023 (AZ-23, Trk kinase inhibitor)," solvents,

and their approximate percentages. The label should also include the date of waste

generation, the principal investigator's name, and the laboratory location.[1]

3. Storage and Accumulation:

Store all hazardous waste containers in a designated, well-ventilated, and secure area away

from general laboratory traffic.

Ensure that incompatible waste types are segregated to prevent accidental reactions.[1]

Adhere to your institution's limits on hazardous waste accumulation times.[1]

4. Disposal:

Contact your institution's EHS department to arrange for a pickup of the hazardous waste.

Complete all required hazardous waste disposal forms provided by your EHS department.

Your EHS department will coordinate with a licensed hazardous waste disposal company for

proper treatment and disposal, which will likely involve incineration.[1]

Disposal Workflow for DA-023
The following diagram illustrates the logical workflow for the proper disposal of DA-023 waste.
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Step 1: Waste Generation & Segregation

Step 2: Containerization & Labeling

Step 3: Storage

Step 4: Disposal
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Caption: Workflow for the proper disposal of DA-023 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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